Spiro[cyclopropane-1,3'-pyrrolo[3,2-B]pyridin]-2'(1'H)-one

• IUPAC Name: spiro[1H-pyrrolo[3,2-b]pyridine-3,1'-cyclopropane]-2-one
• InChI: InChI=1S/C9H8N2O/c12-8-9(3-4-9)7-6(11-8)2-1-5-10-7/h1-2,5H,3-4H2,(H,11,12)
• InChI Key: HMFHPJNLRGOVIH-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3=C(C=CC=N3)NC2=O
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

Spiro[cyclopropane-1,3’-pyrrolo[3,2-B]pyridin]-2’(1’H)-one is a chemical compound with the CAS Number: 1416438-78-2. It has a molecular weight of 160.18. The compound is typically stored at room temperature and appears as a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The IUPAC name for this compound is spiro[cyclopropane-1,3’-pyrrolo[2,3-b]pyridin]-2’(1’H)-one. The InChI code is 1S/C9H8N2O/c12-8-9(3-4-9)6-2-1-5-10-7(6)11-8/h1-2,5H,3-4H2,(H,10,11,12). This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

Spiro[cyclopropane-1,3’-pyrrolo[3,2-B]pyridin]-2’(1’H)-one is a solid compound that ranges in color from pale-yellow to yellow-brown. It has a molecular weight of 160.18. The compound is typically stored at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

• Spiro compounds, including those with a cyclopropane moiety, have been synthesized through diastereoselective cyclopropanation reactions. These compounds have been structurally characterized to confirm their stereochemistry, highlighting their significance in organic synthesis and potential applications in drug development (S. Yong et al., 2007).
• Novel synthetic approaches have been developed for the assembly of spiro[pyrrolidine-3,3'-oxindoles], which are biologically relevant compounds. This involves cascade transformations highlighting the versatility of spiro compounds in synthesizing complex molecules (A. A. Akaev et al., 2017).

Antiviral and Antifungal Applications

• Some spiro compounds with a cyclopropane moiety have shown specific antiviral activities against influenza A virus, suggesting potential therapeutic applications. These compounds exhibited significant inhibition of viral cytopathicity, underscoring their relevance in antiviral research (N. Kolocouris et al., 1994).
• Antifungal activity has also been observed in spiro[cyclopropane-1,4′-pyrazol-3-one] derivatives, with some compounds showing activity against Candida albicans. This highlights the potential of spiro compounds in developing new antifungal agents (H. Maruoka et al., 2008).

Advanced Synthetic Applications

• Spiro compounds have been utilized in highly diastereoselective syntheses, such as the catalyst-free cyclopropanation of 3-methyleneindolin-2-ones, yielding spiro[cyclopropane-1,3′-indolin]-2′-ones. This process emphasizes the compounds' utility in precise synthetic applications, potentially leading to novel drug candidates (Ram Awatar Maurya et al., 2014).
• The nucleophilic ring opening of donor-acceptor cyclopropanes with the cyanate ion has been explored, transforming spiro-activated cyclopropanes into spiro[pyrrolidone-3,3'-oxindoles], which are relevant in medicinal chemistry (S. V. Zaytsev et al., 2018).

Safety And Hazards

The compound has been assigned the GHS07 pictogram, which represents a warning. The hazard statements associated with this compound are H302, H315, H319, H335, which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.